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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the specificity of the small molecule MI-883 for

the Constitutive Androstane Receptor (CAR) and the Pregnane X Receptor (PXR). MI-883 has

been identified as a potent dual-acting compound, functioning as a CAR agonist and a PXR

antagonist.[1][2][3][4] This unique activity profile makes it a valuable tool for studying the

distinct and overlapping roles of these two critical nuclear receptors in xenobiotic metabolism

and various disease states. The following sections present quantitative data, detailed

experimental methodologies, and visual representations of the relevant biological pathways

and experimental workflows.

Quantitative Data Summary
The specificity of MI-883 has been quantified through various in vitro assays, revealing its

potent and opposing effects on CAR and PXR. The following table summarizes the key

performance metrics, including EC50 values for CAR agonism and IC50 values for PXR

antagonism.
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Parameter Receptor Value Assay Type Source

Agonist Activity

(EC50)
CAR 73 nM Not Specified [5]

CAR LBD

Assembly
0.38 µM Not Specified [5]

CAR3 Variant

Activation
0.074 µM

Luciferase

Reporter Assay
[5]

Antagonist

Activity (IC50)
PXR 0.1 µM Not Specified [5]

Basal PXR

Activity
2.03 µM

Luciferase

Reporter Assay
[5]

Signaling Pathways and MI-883 Interaction
The following diagram illustrates the distinct signaling pathways of CAR and PXR and the dual

modulatory effect of MI-883.
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CAR and PXR Signaling Pathways and MI-883 Interaction
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Experimental Workflow for Assessing Compound Specificity

In Vitro Assays

Start: Compound of Interest (e.g., MI-883)

Luciferase Reporter Assay TR-FRET Coactivator Assay RT-qPCR for Target Gene Expression

Data Analysis (EC50/IC50 Determination)

Conclusion: Specificity Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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